Cas no 2411310-01-3 (2-Chloro-N-[2-(5-chloro-2-methoxyphenyl)-2-hydroxyethyl]acetamide)

• Product Name: 2-Chloro-N-[2-(5-chloro-2-methoxyphenyl)-2-hydroxyethyl]acetamide
• CAS No: 2411310-01-3
• MF: C₁₁H₁₃Cl₂NO₃
• MW: 278.131821393967
• CID: 5416974
• PubChem ID: 146107366
• Update Time: 2025-10-29

2-Chloro-N-[2-(5-chloro-2-methoxyphenyl)-2-hydroxyethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z2596887121
• 2411310-01-3
• 2-Chloro-N-[2-(5-chloro-2-methoxyphenyl)-2-hydroxyethyl]acetamide
• EN300-26577575

• Inchi： 1S/C11H13Cl2NO3/c1-17-10-3-2-7(13)4-8(10)9(15)6-14-11(16)5-12/h2-4,9,15H,5-6H2,1H3,(H,14,16)
• InChI Key： WIADGRBSXBDKDZ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC(Cl)=CC=C1OC)O)(=O)CCl

Computed Properties

• Exact Mass: 277.0272487g/mol
• Monoisotopic Mass: 277.0272487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.8±50.0 °C(Predicted)
• pka: 13.21±0.20(Predicted)

Additional information on 2-Chloro-N-[2-(5-chloro-2-methoxyphenyl)-2-hydroxyethyl]acetamide

2-Chloro-N-[2-(5-chloro-2-methoxyphenyl)-2-hydroxyethyl]acetamide: A Comprehensive Overview

2-Chloro-N-[2-(5-chloro-2-methoxyphenyl)-2-hydroxyethyl]acetamide, identified by the CAS registry number 2411310-01-3, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a chloro group, a methoxyphenyl moiety, and an acetamide functional group. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and industrial use.

The structure of 2-Chloro-N-[2-(5-chloro-2-methoxyphenyl)-2-hydroxyethyl]acetamide is notable for its functional groups, which contribute to its reactivity and versatility. The presence of the chloro group at position 5 of the phenyl ring introduces electron-withdrawing effects, enhancing the compound's stability and reactivity in various chemical reactions. Additionally, the methoxy group at position 2 of the phenyl ring provides electron-donating effects, which can influence the compound's solubility and bioavailability. The hydroxyethyl group attached to the acetamide moiety adds further complexity to the molecule, enabling it to participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of 2-Chloro-N-[2-(5-chloro-2-methoxyphenyl)-2-hydroxyethyl]acetamide as a precursor in drug design. Its structure allows for easy modification, enabling researchers to explore its potential as an intermediate in the synthesis of bioactive compounds. For instance, this compound has been utilized in the development of novel anti-inflammatory agents and antimicrobial drugs. The ability to modify its functional groups provides a platform for tailoring its properties to meet specific therapeutic needs.

The synthesis of CAS No. 2411310-01-3 involves a multi-step process that combines nucleophilic substitution, acylation, and oxidation reactions. Recent advancements in catalytic techniques have improved the yield and purity of this compound, making it more viable for large-scale production. The use of green chemistry principles in its synthesis has also reduced environmental impact, aligning with current industry trends toward sustainability.

In terms of applications, 2-Chloro-N-[2-(5-chloro-2-methoxyphenyl)-2-hydroxyethyl]acetamide has found utility in various fields. In pharmaceuticals, it serves as an intermediate in drug discovery programs targeting diseases such as cancer and infectious diseases. Its ability to modulate enzyme activity makes it a valuable tool in medicinal chemistry. In materials science, this compound has been explored as a building block for advanced polymers and coatings with enhanced mechanical properties.

The stability and reactivity of CAS No. 2411310-01-3 make it suitable for use under a wide range of conditions. Studies have shown that it exhibits good thermal stability, allowing it to be processed at elevated temperatures without degradation. Its solubility properties also make it amenable to various solution-based reactions, further expanding its applicability.

In conclusion, 2-Chloro-N-[2-(5-chloro-2-methoxyphenyl)-2-hydroxyethyl]acetamide, with its unique structure and versatile properties, continues to be a focal point in chemical research and industrial applications. As new synthetic methods and applications emerge, this compound is poised to play an increasingly important role in advancing science and technology.